(S)-2-Carboxymethoxymethyl-pyrrolidine-1-carboxylic acid tert-butyl ester

• IUPAC Name: 2-[[(2S)-1-[(2-methylpropan-2-yl)oxycarbonyl]pyrrolidin-2-yl]methoxy]acetic acid
• InChI: InChI=1S/C12H21NO5/c1-12(2,3)18-11(16)13-6-4-5-9(13)7-17-8-10(14)15/h9H,4-8H2,1-3H3,(H,14,15)/t9-/m0/s1
• InChI Key: LXXMRJSJFZZOHU-VIFPVBQESA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CCCC1COCC(=O)O
• Isomeric SMILES: CC(C)(C)OC(=O)N1CCC[C@H]1COCC(=O)O
• Molecular Formula: C12H21NO5
• Molecular Weight: 259.30 g/mol

Description

(S)-2-Carboxymethoxymethyl-pyrrolidine-1-carboxylic acid tert-butyl ester, commonly known as Cbz-L-proline tert-butyl ester, is a synthetic compound that is used in scientific research. It is a derivative of proline, an amino acid that is found in proteins. Cbz-L-proline tert-butyl ester is used in the synthesis of peptides and other molecules, and it has a variety of biochemical and physiological effects.

Mechanism of Action

The mechanism of action of Cbz-L-proline tert-butyl ester is not well understood. However, it is believed to act as a proline mimic, which can interact with proline-binding sites on proteins and enzymes. This can lead to changes in protein structure and function, which can have a variety of biological effects.
Biochemical and Physiological Effects:
Cbz-L-proline tert-butyl ester has a variety of biochemical and physiological effects. It has been shown to inhibit the activity of enzymes such as dipeptidyl peptidase-4 (DPP-4), which is involved in the regulation of blood sugar levels. It has also been shown to have anti-inflammatory effects, which may be of interest in the treatment of inflammatory diseases such as arthritis.

Advantages and Limitations for Lab Experiments

One of the advantages of using Cbz-L-proline tert-butyl ester in lab experiments is its ease of synthesis. It can be synthesized in large quantities and is relatively stable. However, one limitation is its cost, as it can be expensive to purchase. Another limitation is its limited solubility in water, which can make it difficult to work with in certain experiments.

Future Directions

There are many potential future directions for the use of Cbz-L-proline tert-butyl ester in scientific research. One area of interest is the development of cyclic peptides as potential therapeutics for a variety of diseases. Another area of interest is the use of Cbz-L-proline tert-butyl ester as a tool for studying protein-protein interactions and protein structure. Finally, there is potential for the development of new synthetic methodologies using Cbz-L-proline tert-butyl ester as a starting material.

Scientific Research Applications

Cbz-L-proline tert-butyl ester is used in scientific research as a building block for the synthesis of peptides and other molecules. It is commonly used in the synthesis of cyclic peptides, which have a variety of biological activities. Cyclic peptides are of interest in drug discovery, as they can be used to target specific proteins and enzymes in the body.